Cas no 941877-80-1 (N-(2,3-dimethylphenyl)-4-(4-methoxyphenyl)sulfanylbutanamide)

• Product Name: N-(2,3-dimethylphenyl)-4-(4-methoxyphenyl)sulfanylbutanamide
• CAS No: 941877-80-1
• MF: C₁₉H₂₃NO₂S
• MW: 329.456423997879
• CID: 5499805
• Update Time: 2025-11-01

N-(2,3-dimethylphenyl)-4-(4-methoxyphenyl)sulfanylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethylphenyl)-4-(4-methoxyphenyl)sulfanylbutanamide

• Inchi： 1S/C19H23NO2S/c1-14-6-4-7-18(15(14)2)20-19(21)8-5-13-23-17-11-9-16(22-3)10-12-17/h4,6-7,9-12H,5,8,13H2,1-3H3,(H,20,21)
• InChI Key： OJOWTAHDXZDNRE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1C)(=O)CCCSC1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2,3-dimethylphenyl)-4-(4-methoxyphenyl)sulfanylbutanamide

Professional Introduction to N-(2,3-dimethylphenyl)-4-(4-methoxyphenyl)sulfanylbutanamide (CAS No. 941877-80-1)

N-(2,3-dimethylphenyl)-4-(4-methoxyphenyl)sulfanylbutanamide, identified by its CAS number 941877-80-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the quest for novel therapeutic agents.

The molecular structure of N-(2,3-dimethylphenyl)-4-(4-methoxyphenyl)sulfanylbutanamide is characterized by its intricate arrangement of aromatic rings and functional groups. The presence of 2,3-dimethylphenyl and 4-methoxyphenyl substituents contributes to its unique chemical properties, which are thought to play a crucial role in its biological interactions. Specifically, the sulfanylbutanamide moiety is believed to enhance the compound's solubility and bioavailability, thereby improving its potential as a drug candidate.

In recent years, there has been a growing interest in exploring the pharmacological properties of sulfanyl-containing compounds due to their diverse biological activities. Studies have demonstrated that such molecules can interact with various targets in the body, including enzymes and receptors, which are involved in critical physiological processes. N-(2,3-dimethylphenyl)-4-(4-methoxyphenyl)sulfanylbutanamide is no exception, and preliminary research suggests that it may possess inhibitory effects on certain enzymes associated with inflammatory pathways.

The synthesis of N-(2,3-dimethylphenyl)-4-(4-methoxyphenyl)sulfanylbutanamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques has enabled researchers to optimize the yield and purity of this compound, making it more suitable for further biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic core of the molecule.

Ongoing research in this area is focused on elucidating the mechanisms by which N-(2,3-dimethylphenyl)-4-(4-methoxyphenyl)sulfanylbutanamide exerts its biological effects. Preclinical studies have shown that this compound may have potential applications in the treatment of inflammatory disorders and other diseases characterized by abnormal enzymatic activity. The sulfanyl group, in particular, has been identified as a key structural feature that contributes to its pharmacological properties.

The development of novel pharmaceutical agents relies heavily on the availability of high-quality chemical compounds like N-(2,3-dimethylphenyl)-4-(4-methoxyphenyl)sulfanylbutanamide. Its unique structure and promising biological activity make it a valuable tool for researchers investigating new therapeutic strategies. As our understanding of molecular interactions continues to evolve, compounds such as this one will play an increasingly important role in drug discovery and development.

In conclusion, N-(2,3-dimethylphenyl)-4-(4-methoxyphenyl)sulfanylbutanamide (CAS No. 941877-80-1)